
UNC2250 Profile and Known Specificity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: UNC2250

Cat. No.: S547974
Get Quote

UNC2250 is a potent and selective small-molecule inhibitor targeting the Mer receptor tyrosine kinase

(MerTK) [1] [2]. The quantitative data on its selectivity is primarily limited to its performance against the

closely related TAM family kinases.

The table below summarizes its core activity data:

Target IC₅₀ / Inhibition Constant Selectivity Fold-Change (vs. Mer)

Mer 1.7 nM [1] [2] -

Tyro3 100 nM [1] ~60-fold

Axl 270 nM [2] ~160-fold

One supplier note indicates that UNC2250 showed no significant inhibition across a panel of 30 other

kinases, though the specific kinases in this panel are not listed [2].

Key Experimental Evidence and Workflows

The characterization of UNC2250 involved standard biochemical and cellular assays to confirm its potency

and mechanism of action.
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In Vitro Kinase Assay

The primary biochemical assay used to determine the IC₅₀ values was a Microfluidic Capillary

Electrophoresis (MCE) Assay [1]. The workflow of this process is outlined below:

Start Kinase Assay

Prepare Reaction Mixture
(Enzyme, ATP, substrate, UNC2250)

Incubate (180 min)

Stop Reaction
(Add EDTA)

MCE Analysis
(LabChip EZ Reader)

Data Analysis
(Calculate IC₅₀)

Click to download full resolution via product page

Cell-Based Functional Assays

In cellular models, UNC2250 demonstrated functional activity by:
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Inhibiting Mer Phosphorylation: It reduced phosphorylation of MerTK in 697 B-ALL cells and

Colo699 NSCLC cells with an IC₅₀ of 9.8 nM [1] [2].
Reducing Clonogenic Potential: It inhibited colony formation in soft agar assays for rhabdoid tumor

cells (BT-12) and NSCLC cells (Colo699) at concentrations of ~3 μM and ~300 nM, respectively [1].
Inducing Apoptosis & Cell Cycle Arrest: In Mantle Cell Lymphoma (MCL) studies, UNC2250
treatment prompted apoptosis and induced G2/M phase arrest in cell lines [3].

UNC2250 in Preclinical Research

The following diagram illustrates the documented role of MerTK signaling and the functional effects of its

inhibition by UNC2250 in cancer cells, based on preclinical studies:

Ligand (e.g., Gas6)

MerTK Receptor

Downstream Pathways
(PI3K/AKT, MAPK/p38)

Inhibition of:
- Proliferation

- Invasion/Migration

Promotion of:
- Apoptosis

- Chemosensitivity

Pro-Survival & Growth Signals

UNC2250

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.selleckchem.com/products/unc2250.html
https://www.apexbt.com/unc2250.html
https://www.selleckchem.com/products/unc2250.html
https://www.smolecule.com/products/s547974?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5859520/
https://www.smolecule.com/products/s547974?utm_src=pdf-body
https://www.smolecule.com/products/s547974?utm_src=pdf-body
https://www.smolecule.com/products/s547974?utm_src=pdf-body-img
https://www.smolecule.com/products/s547974?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s547974?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. UNC2250 | Mertk inhibitor | Mechanism | Concentration [selleckchem.com]

2. UNC2250 - Potent Selective Mer Kinase Inhibitor [apexbt.com]

3. The proto-oncogene Mer tyrosine kinase is a novel ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [UNC2250 Profile and Known Specificity]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b547974#unc2250-specificity-panel-

of-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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